Cas no 364764-92-1 (5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-)

• Product Name: 5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-
• CAS No: 364764-92-1
• MF: C₂₁H₁₈O₆
• MW: 366.364026546478
• CID: 1474935
• Update Time: 2024-08-23

5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-

• Inchi： 1S/C21H18O6/c1-24-15-11-7-10-14-12-16(25-2)19(26-3)20(17(14)18(15)22)27-21(23)13-8-5-4-6-9-13/h4-12H,1-3H3
• InChI Key： MCEGLOWGRMXATD-UHFFFAOYSA-N
• SMILES： C12=C(OC(=O)C3=CC=CC=C3)C(OC)=C(OC)C=C1C=CC=C(OC)C2=O

Computed Properties

• Exact Mass: 366.11034

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 158-160 °C
• Boiling Point: 611.0±55.0 °C(Predicted)
• PSA: 71.06